Cas no 874183-36-5 (1,1'-Biphenyl, 2-bromo-4-methyl-4'-(trifluoromethyl)-)
874183-36-5 structure
Product Name:1,1'-Biphenyl, 2-bromo-4-methyl-4'-(trifluoromethyl)-
CAS No:874183-36-5
MF:C14H10BrF3
MW:315.128413677216
CID:1891041
PubChem ID:69108934
Update Time:2025-04-21
1,1'-Biphenyl, 2-bromo-4-methyl-4'-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,1'-Biphenyl, 2-bromo-4-methyl-4'-(trifluoromethyl)-
- 2-BROMO-4-METHYL-4'-TRIFLUOROMETHYL-BIPHENYL
- 2-BROMO-4-METHYL-4-TRIFLUOROMETHYL-BIPHENYL
- 3-bromo-4-(4-(trifluoromethyl)phenyl)toluene
- 874183-36-5
- 2-bromo-4-methyl-4'(trifluoromethyl)biphenyl
- SCHEMBL4597862
-
- Inchi: 1S/C14H10BrF3/c1-9-2-7-12(13(15)8-9)10-3-5-11(6-4-10)14(16,17)18/h2-8H,1H3
- InChI Key: YTKNADPNQZFDCQ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)C=CC=1C1C=CC(C(F)(F)F)=CC=1
Computed Properties
- Exact Mass: 313.992
- Monoisotopic Mass: 313.992
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 5.5
1,1'-Biphenyl, 2-bromo-4-methyl-4'-(trifluoromethyl)- Related Literature
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2. Agricultural
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
874183-36-5 (1,1'-Biphenyl, 2-bromo-4-methyl-4'-(trifluoromethyl)-) Related Products
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